Cas no 2034247-68-0 (N-tert-butyl-3-[4-(trifluoromethyl)pyridin-2-yl]oxypyrrolidine-1-carboxamide)

• Product Name: N-tert-butyl-3-[4-(trifluoromethyl)pyridin-2-yl]oxypyrrolidine-1-carboxamide
• CAS No: 2034247-68-0
• MF: C₁₅H₂₀F₃N₃O₂
• MW: 331.333414077759
• CID: 5549648
• Update Time: 2025-05-25

N-tert-butyl-3-[4-(trifluoromethyl)pyridin-2-yl]oxypyrrolidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-tert-butyl-3-[4-(trifluoromethyl)pyridin-2-yl]oxypyrrolidine-1-carboxamide

• Inchi： 1S/C15H20F3N3O2/c1-14(2,3)20-13(22)21-7-5-11(9-21)23-12-8-10(4-6-19-12)15(16,17)18/h4,6,8,11H,5,7,9H2,1-3H3,(H,20,22)
• InChI Key： LFPSQLFVRJDLCO-UHFFFAOYSA-N
• SMILES： N1(C(NC(C)(C)C)=O)CCC(OC2=NC=CC(C(F)(F)F)=C2)C1

Additional information on N-tert-butyl-3-[4-(trifluoromethyl)pyridin-2-yl]oxypyrrolidine-1-carboxamide

N-Tert-Butyl-3-[4-(Trifluoromethyl)Pyridin-2-Yl]OxyPyrrolidine-1-Carboxamide: A Comprehensive Overview

The compound N-tert-butyl-3-[4-(trifluoromethyl)pyridin-2-yl]oxypyrrolidine-1-carboxamide, identified by the CAS number 2034247-68-0, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural properties and promising biological activities. In this article, we delve into the synthesis, structure, applications, and recent advancements related to this compound.

The name of the compound itself provides a detailed description of its structure. The term N-tert-butyl indicates the presence of a tert-butyl group attached to the nitrogen atom of the carboxamide functional group. The pyrrolidine ring is a five-membered cyclic amine, which is further substituted at the 3-position with an oxygen atom connected to a pyridine ring. The pyridine ring is substituted at the 4-position with a trifluoromethyl group, denoted by 4-(trifluoromethyl)pyridin-2-yl. This substitution pattern imparts unique electronic and steric properties to the molecule, making it highly versatile for various applications.

Recent studies have highlighted the importance of such compounds in drug discovery and development. The combination of a pyrrolidine ring with a trifluoromethyl-substituted pyridine group creates a molecule with potential bioactivity. Researchers have explored its role as a ligand in metalloenzyme inhibition, particularly in the context of metallo-beta-lactamases, which are enzymes responsible for antibiotic resistance in bacteria. The trifluoromethyl group is known to enhance lipophilicity and stability, making it an attractive feature for drug candidates.

In addition to its biological applications, this compound has also been studied for its potential in materials science. The pyrrolidine ring's flexibility and ability to form hydrogen bonds make it suitable for applications in polymer chemistry and as a building block for more complex structures. Recent advancements in green chemistry have also led to the exploration of more sustainable synthesis methods for this compound, reducing its environmental footprint while maintaining its high yield and purity.

The synthesis of N-tert-butyl-3-[4-(trifluoromethyl)pyridin-2-yl]oxypyrrolidine-1-carboxamide involves a multi-step process that typically begins with the preparation of the pyrrolidine derivative. The introduction of the trifluoromethyl-substituted pyridine group is achieved through nucleophilic aromatic substitution or coupling reactions, depending on the specific conditions and reagents used. The final step involves the amidation reaction to introduce the tert-butyl group, completing the synthesis of the target molecule.

One of the most promising areas of research involving this compound is its application in catalysis. The presence of both electron-withdrawing (trifluoromethyl) and electron-donating (tert-butyl) groups creates a molecule with unique electronic properties that can be exploited in asymmetric catalysis. Recent studies have demonstrated its ability to act as a chiral ligand in enantioselective reactions, opening new avenues for its use in organic synthesis.

Furthermore, this compound has shown potential as an advanced material in optoelectronics. Its ability to form self-assembled monolayers and its photoresponsive properties make it a candidate for use in light-emitting diodes (LEDs) and photovoltaic devices. Ongoing research is focused on optimizing its electronic properties through structural modifications, aiming to enhance its performance in these applications.

In conclusion, N-tert-butyl-3-[4-(trifluoromethyl)pyridin-2-yl]oxypyrrolidine-1-carboxamide is a multifaceted compound with diverse applications across various fields. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable tool in modern chemistry and materials science. As research continues to uncover new potentials for this compound, it is likely to play an increasingly important role in both academic and industrial settings.